![molecular formula C25H18N2O2 B270313 6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one](/img/structure/B270313.png)
6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one is a chemical compound that belongs to the class of benzoxazine derivatives. It has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and material science.
Mechanism of Action
The mechanism of action of 6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or receptors involved in disease pathways. It may also modulate the activity of ion channels and receptors by binding to specific sites on their surfaces.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that it can inhibit the proliferation of cancer cells and reduce inflammation. In vivo studies have shown that it can reduce the growth of tumors and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its potential as a versatile building block for the synthesis of new organic materials. It also has potential as a drug candidate for the treatment of various diseases. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on 6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one. One direction is to explore its potential as a modulator of ion channels and receptors in various disease pathways. Another direction is to investigate its potential as a building block for the synthesis of new organic materials with unique properties. Additionally, further studies are needed to determine its safety and efficacy as a drug candidate for the treatment of various diseases.
Synthesis Methods
The synthesis of 6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one involves the reaction of 2-aminopyridine with 4,4'-difluorobenzophenone in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is then purified by recrystallization or column chromatography.
Scientific Research Applications
6-(4,6-diphenyl-2-pyridinyl)-2H-1,4-benzoxazin-3(4H)-one has been studied for its potential applications in various scientific fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. In pharmacology, it has been studied for its potential as a modulator of ion channels and receptors. In material science, it has been explored for its potential as a building block for the synthesis of new organic materials.
properties
Molecular Formula |
C25H18N2O2 |
---|---|
Molecular Weight |
378.4 g/mol |
IUPAC Name |
6-(4,6-diphenylpyridin-2-yl)-4H-1,4-benzoxazin-3-one |
InChI |
InChI=1S/C25H18N2O2/c28-25-16-29-24-12-11-19(13-23(24)27-25)22-15-20(17-7-3-1-4-8-17)14-21(26-22)18-9-5-2-6-10-18/h1-15H,16H2,(H,27,28) |
InChI Key |
YGYUQHQUXZVTQE-UHFFFAOYSA-N |
SMILES |
C1C(=O)NC2=C(O1)C=CC(=C2)C3=CC(=CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5 |
Canonical SMILES |
C1C(=O)NC2=C(O1)C=CC(=C2)C3=CC(=CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.